![molecular formula C24H34N6O4 B2494562 2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diisopropylacetamide CAS No. 1021062-21-4](/img/structure/B2494562.png)
2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diisopropylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Piperazine and its analogues play a crucial role in medicinal chemistry due to their presence in numerous marketed drugs with diverse pharmacological activities. The versatility of piperazine as a scaffold is evident in its utility across various therapeutic areas, including anti-mycobacterial, anti-neoplastic, and antioxidant applications (Girase et al., 2020); (Hossain et al., 2020); (Begum et al., 2020).
Synthesis Analysis
Synthetic approaches to piperazine derivatives and related compounds often involve multi-component reactions that utilize hybrid catalysts, enabling the creation of complex structures with significant pharmacological potential. Research into the synthesis of pyranopyrimidine scaffolds, for example, highlights the adaptability of these methods in producing compounds with a broad range of applications (Parmar et al., 2023).
Molecular Structure Analysis
The structural analysis of piperazine and pyrimidine derivatives is pivotal in understanding their pharmacological activity. Studies focusing on the structural modifications of these scaffolds reveal the importance of specific functional groups in enhancing their therapeutic efficacy and selectivity for various biological targets (Chopra et al., 2023).
Chemical Reactions and Properties
Piperazine compounds exhibit a wide range of chemical reactions, leading to the formation of diverse derivatives with varied biological activities. The reactivity of these compounds under different conditions can significantly affect their pharmacological properties and therapeutic potential (Rathi et al., 2016).
Physical Properties Analysis
The physical properties of piperazine and pyrimidine derivatives, such as solubility and stability, play a crucial role in their pharmacokinetics and pharmacodynamics. Modifications to the molecular structure can improve these properties, enhancing drug efficacy and reducing side effects (Sikazwe et al., 2009).
Chemical Properties Analysis
The chemical properties of these compounds, including their reactivity with various enzymes and receptors, determine their mechanism of action and therapeutic utility. Inhibitors of cytochrome P450 isoforms, for example, highlight the specificity of chemical interactions that can influence drug metabolism and potential drug-drug interactions (Khojasteh et al., 2011).
properties
IUPAC Name |
2-[5-[4-(cyclopropanecarbonyl)piperazin-1-yl]-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl]-N,N-di(propan-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N6O4/c1-15(2)30(16(3)4)19(31)14-29-23(33)20-18(8-9-25-21(20)26(5)24(29)34)27-10-12-28(13-11-27)22(32)17-6-7-17/h8-9,15-17H,6-7,10-14H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMGNRUAOLMCTL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(C(C)C)C(=O)CN1C(=O)C2=C(C=CN=C2N(C1=O)C)N3CCN(CC3)C(=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(4-(cyclopropanecarbonyl)piperazin-1-yl)-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N,N-diisopropylacetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.